BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 4,5-Dichlorophthalic Anhydride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,5-Dichlorophthalic anhydride

Cat. No.: B1329375

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4,5-Dichlorophthalic anhydride. Adherence to these guidelines is
critical to ensure a safe laboratory environment.

Hazard Summary and Quantitative Data

4,5-Dichlorophthalic anhydride is a hazardous chemical that can cause skin, eye, and

respiratory irritation.[1][2] It is a combustible solid and should be handled with care, avoiding
dust formation and contact.[3]
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Property

Value

Source

Chemical Name

4,5-Dichlorophthalic anhydride

[1]

CAS Number 942-06-3 [4]
Molecular Formula C8H2CI203 [1]
Molecular Weight 217.01 g/mol [1]
Appearance White to almost white powder 4]

or crystal

GHS Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[11(21[4]

Occupational Exposure Limits
(OELs)

No specific OEL established.
Refer to related compounds for

guidance.

- Phthalic Anhydride (NIOSH
REL)

TWA: 1 ppm (6 mg/m3)

[5]

- Phthalic Anhydride (OSHA
PEL)

TWA: 2 ppm (12 mg/m3)

[6]7]

- Maleic Anhydride (NIOSH
REL)

TWA: 0.25 ppm (1 mg/ms3)

[8]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential. The following table outlines the minimum

required PPE for handling 4,5-Dichlorophthalic anhydride.
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PPE Category

Specifications

Rationale

Eye and Face Protection

Chemical safety goggles with
side-shields conforming to
EN166 or NIOSH standards. A
full-face shield is
recommended when handling
larger quantities or when there
is a significant risk of

splashing.

Protects against dust particles
and potential splashes that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves such
as Nitrile or Butyl rubber.[9]
Gloves must be inspected for
any signs of degradation
before use and disposed of

properly after handling.[3]

Prevents skin contact which

can lead to irritation.[1]

Body Protection

A flame-retardant lab coat,
long pants, and closed-toe
shoes. For larger quantities,
impervious clothing may be

necessary.[3]

Provides a barrier against

accidental spills and contact.

Respiratory Protection

A NIOSH-approved air-
purifying respirator with an acid
gas cartridge and a P95 or
P100 particulate filter is
required if handling outside of
a certified chemical fume hood
or if dust generation is likely.[3]
[10]

Protects the respiratory system
from irritating dust and

potential vapors.

Operational Plan: Step-by-Step Handling Procedure

All handling of 4,5-Dichlorophthalic anhydride should be conducted within a certified

chemical fume hood to minimize inhalation exposure.

Preparation:
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» Designated Area: Establish a designated area for handling 4,5-Dichlorophthalic anhydride.
This area should be clearly marked.

» Gather Materials: Ensure all necessary equipment, including PPE, spill cleanup materials,
and waste containers, are readily available before starting work.

» Review Safety Data Sheet (SDS): Always review the SDS for 4,5-Dichlorophthalic
anhydride before handling.

Handling:

Don PPE: Put on all required personal protective equipment as specified in the table above.

o Container Handling: Carefully open the container, avoiding the generation of dust. Use a tool
to gently loosen the cap if necessary.

e Weighing and Transferring: Use dedicated, clean spatulas and glassware for weighing and
transferring the chemical. Perform these actions in a fume hood. To minimize dust, a "weigh-
in-place" method using a tared container is recommended.

o Keep Container Closed: Keep the container of 4,5-Dichlorophthalic anhydride tightly
closed when not in use to prevent moisture absorption and dust dispersion.

» Avoid Contact: Strictly avoid contact with skin, eyes, and clothing. Do not eat, drink, or
smoke in the handling area.

Post-Handling:

o Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that
have come into contact with the chemical. Use a wet wipe or a damp cloth to clean surfaces
to avoid generating dust.

e Glove Removal: Use the proper glove removal technique (without touching the outer surface
of the glove) to avoid skin contact.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.
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Disposal Plan

Proper disposal of 4,5-Dichlorophthalic anhydride and contaminated materials is crucial to
prevent environmental contamination and ensure safety.

Waste Segregation and Collection:

» Solid Waste: All solid waste contaminated with 4,5-Dichlorophthalic anhydride, including
used gloves, weigh boats, and paper towels, should be placed in a clearly labeled, sealed,
and puncture-resistant hazardous waste container.

o Unused Product: Dispose of unused 4,5-Dichlorophthalic anhydride as hazardous waste.
Do not attempt to dispose of it down the drain or in regular trash.

Disposal Method:

» Licensed Disposal Company: The primary method of disposal is to use a licensed
professional waste disposal service.[3]

« Incineration: For larger quantities, incineration in a chemical incinerator equipped with an
afterburner and scrubber is a suitable disposal method for chlorinated aromatic compounds.
[11] This should only be performed by a qualified and licensed facility.

Emergency Procedures
Spill:

Evacuate: In case of a significant spill, evacuate the immediate area.
» Ventilate: Ensure the area is well-ventilated.
o Containment: Wearing appropriate PPE, contain the spill using a chemical absorbent.

o Cleanup: Carefully sweep up the absorbed material, minimizing dust generation. Place the
waste in a sealed, labeled hazardous waste container. Clean the spill area with soap and
water.

Exposure:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1329375?utm_src=pdf-body
https://www.benchchem.com/product/b1329375?utm_src=pdf-body
https://www.benchchem.com/product/b1329375?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1946273337_4,5-DICHLOROPHTHALICANHYDRIDE-CASNO-942-06-3-MSDS.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[3]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3]

Mandatory Visualization
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Workflow for Handling and Disposal of 4,5-Dichlorophthalic Anhydride

Preparation

Review SDS
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Prepare Designated Workspace in Fume Hood

Weigh and Transfer

Perform Experiment

Close Container

Cleanup & Decontamination

Decontaminate Glassware & Surfaces

:

Segregate Contaminated Waste

l Disposal

Properly Remove PPE

:

Wash Hands Thoroughly

Store Waste in Labeled, Sealed Container

Arrange for Licensed Disposal

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of 4,5-Dichlorophthalic Anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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